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Compound Name:
1-(Morpholin-4-ylmethyl)-2-

naphthol

Cat. No.: B1265929 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of 1-(Morpholin-4-
ylmethyl)-2-naphthol

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-(Morpholin-4-ylmethyl)-2-naphthol is a Mannich base derived from 2-naphthol,

formaldehyde, and morpholine.[1] This document provides a comprehensive overview of its

core physical and chemical properties, established experimental protocols for its synthesis and

characterization, and visual representations of its synthetic pathway and analytical workflow.

The information presented is intended to serve as a technical resource for researchers and

professionals engaged in chemical synthesis and drug development.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 1-(Morpholin-4-ylmethyl)-2-
naphthol are summarized below. These properties are crucial for its handling, characterization,

and application in further research.
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Property Value Source

IUPAC Name
1-(morpholin-4-

ylmethyl)naphthalen-2-ol
[2]

Molecular Formula C₁₅H₁₇NO₂ [2][3]

Molecular Weight 243.30 g/mol [2][3]

CAS Number 27438-39-7 [2][3]

Predicted pKa 9.39 ± 0.50 [3]

Predicted Density 1.220 ± 0.06 g/cm³ [3]

Experimental Properties
Property Value Source

Melting Point 115-116 °C [3]

Predicted Boiling Point 406.3 ± 30.0 °C [3]

Solubility >36.5 µg/mL (at pH 7.4) [2]

Synthesis and Experimental Protocols
The primary method for the synthesis of 1-(Morpholin-4-ylmethyl)-2-naphthol is the Mannich

reaction.[1] This section details the synthetic protocol and the standard methods for its

characterization.

Synthesis via Mannich Reaction
The synthesis involves a one-pot, three-component condensation reaction.

Reactants: 2-naphthol, formaldehyde, and morpholine.[1]

General Protocol:

2-Naphthol is dissolved in a suitable solvent, typically a polar protic solvent like ethanol or

methanol.
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An aqueous solution of formaldehyde is added to the mixture.

Morpholine is then added, often dropwise, to the reaction mixture.

The mixture is stirred at room temperature or heated under reflux for a specified period to

allow the reaction to proceed to completion.

Upon completion, the reaction mixture is cooled, and the product is isolated, often by

precipitation.

The crude product is then purified by recrystallization from an appropriate solvent to yield

pure 1-(Morpholin-4-ylmethyl)-2-naphthol.

Reactants
(2-Naphthol, Formaldehyde, Morpholine)

Mixing in
Solvent

Reaction
(Stirring/Heating)

Isolation
(Precipitation)

Purification
(Recrystallization)

Final Product:
1-(Morpholin-4-ylmethyl)-2-naphthol

Click to download full resolution via product page

Synthesis workflow for 1-(Morpholin-4-ylmethyl)-2-naphthol.

Spectroscopic Characterization
The structure and purity of the synthesized compound are confirmed using various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the proton environment in the molecule. Samples are

typically dissolved in a deuterated solvent such as Chloroform-d (CDCl₃) or Carbon

tetrachloride (CCl₄).[4]

¹³C NMR: Identifies the different carbon environments within the molecule.[4][5] Spectra

are often recorded in Chloroform-d.[5]

Fourier-Transform Infrared (FTIR) Spectroscopy:
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This technique is used to identify the functional groups present in the molecule. A common

method involves preparing a potassium bromide (KBr) wafer containing the sample.[2][4]

Mass Spectrometry (MS):

Gas Chromatography-Mass Spectrometry (GC-MS): This method is used to determine the

molecular weight and fragmentation pattern of the compound, confirming its identity.[2][4]

1-(Morpholin-4-ylmethyl)-2-naphthol

Structural Analysis

¹H NMR ¹³C NMR FTIR GC-MS

Click to download full resolution via product page

Analytical methods for structural elucidation.

Biological and Pharmacological Context
While specific biological activities for 1-(Morpholin-4-ylmethyl)-2-naphthol are not extensively

detailed in the provided search results, the morpholine moiety is a well-established

pharmacophore in medicinal chemistry.[6] Morpholine and its derivatives are known to exhibit a

wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial

properties.[6][7] The presence of the morpholine ring in a molecule can also improve its

pharmacokinetic profile.[6] Therefore, 1-(Morpholin-4-ylmethyl)-2-naphthol holds potential as

a scaffold for the development of novel therapeutic agents. Further research is warranted to

explore its specific biological targets and pharmacological effects.

Safety and Handling
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Based on GHS classifications, 1-(Morpholin-4-ylmethyl)-2-naphthol is considered harmful if

swallowed, causes skin irritation, and may cause serious eye damage and respiratory irritation.

[2] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound. Work should be conducted in a well-ventilated

area or under a fume hood.

Conclusion
This technical guide provides a summary of the key physical and chemical properties, as well

as established synthetic and analytical protocols for 1-(Morpholin-4-ylmethyl)-2-naphthol.
The data and methodologies presented herein are intended to support further research and

development efforts involving this compound. Its structural features, particularly the presence of

the morpholine ring, suggest potential for biological activity, making it an interesting candidate

for further investigation in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265929#physical-and-chemical-properties-of-1-
morpholin-4-ylmethyl-2-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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